Cas no 1020977-34-7 (4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide
• CAS No: 1020977-34-7
• MF: C₁₉H₂₂N₆O₃S
• MW: 414.481381893158
• CID: 5865371
• PubChem ID: 42111820
• Update Time: 2025-11-04

4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide
• 1020977-34-7
• AKOS024502075
• 4-ethoxy-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzenesulfonamide
• 4-ethoxy-N-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]benzenesulfonamide
• F5235-0103

• Inchi： 1S/C19H22N6O3S/c1-2-28-15-6-8-16(9-7-15)29(26,27)22-14-13-21-18-10-11-19(25-24-18)23-17-5-3-4-12-20-17/h3-12,22H,2,13-14H2,1H3,(H,21,24)(H,20,23,25)
• InChI Key： XBXOHGRLELZYRW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(NCCNC1=CC=C(N=N1)NC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 414.14740976g/mol
• Monoisotopic Mass: 414.14740976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide

4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide (CAS No. 1020977-34-7): A Comprehensive Overview

4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide (CAS No. 1020977-34-7) is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound, known for its unique pyridazine and pyridine moieties, has garnered attention due to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and biological activity, making it a subject of ongoing studies in medicinal chemistry.

The chemical structure of 4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide features an ethoxybenzene sulfonamide group linked to a pyridazine-pyridine scaffold. This combination enhances its ability to interact with biological targets, particularly enzymes and receptors involved in disease pathways. Recent studies highlight its potential as a kinase inhibitor, which could be valuable in treating conditions like inflammation and cancer. The compound's CAS number 1020977-34-7 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

In the context of drug discovery, 4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide exemplifies the growing trend toward targeted therapies. Its sulfonamide group is known for its versatility in forming hydrogen bonds, a feature that enhances binding affinity to proteins. This property aligns with the increasing demand for small-molecule inhibitors in precision medicine. Researchers are also exploring its ADME (Absorption, Distribution, Metabolism, Excretion) properties to assess its viability as a lead compound.

The synthesis of CAS 1020977-34-7 involves multi-step organic reactions, including sulfonylation and amination processes. These methods are optimized to achieve high yields and purity, critical for pharmaceutical applications. The compound's solubility and stability under physiological conditions are also under investigation, as these factors influence its therapeutic potential. Given the rise of computational chemistry, molecular docking studies have been conducted to predict its interactions with biological targets, further driving interest in this molecule.

From a market perspective, 4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide is part of a broader class of heterocyclic compounds in high demand for drug development. Its CAS registry number 1020977-34-7 is often referenced in patents and research papers, indicating its commercial and academic value. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are likely to play a pivotal role in next-generation therapies.

In summary, 4-ethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzene-1-sulfonamide (CAS No. 1020977-34-7) represents a promising candidate for biomedical research. Its unique chemical properties and potential therapeutic applications make it a subject of ongoing exploration. For researchers and industry professionals, understanding this compound's mechanisms of action and synthetic pathways is essential for unlocking its full potential in modern medicine.